Cas no 63983-60-8 (Quinoline,2-butyldecahydro-, (2S,4aR,8aR)-)
63983-60-8 structure
Product Name:Quinoline,2-butyldecahydro-, (2S,4aR,8aR)-
CAS No:63983-60-8
MF:C13H25N
MW:195.344303846359
CID:525612
Update Time:2025-04-19
Quinoline,2-butyldecahydro-, (2S,4aR,8aR)- Chemical and Physical Properties
Names and Identifiers
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- Quinoline,2-butyldecahydro-, (2S,4aR,8aR)-
- 2-Butyldecahydroquinoline
- Alkaloid 195B from poison-dart frog
- Alkaloid I,from Dendrobates histrionicus
- Pumiliotoxin CIII
- Quinoline,2-butyldecahydro-, [2S-(2a,4ab,8ab)]-
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- Inchi: 1S/C13H25N/c1-2-3-7-12-10-9-11-6-4-5-8-13(11)14-12/h11-14H,2-10H2,1H3
- InChI Key: HXFZUTUAOVWNHP-UHFFFAOYSA-N
- SMILES: CCCCC1NC2C(CCCC2)CC1
Computed Properties
- Exact Mass: 195.199
- Monoisotopic Mass: 195.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12A^2
Quinoline,2-butyldecahydro-, (2S,4aR,8aR)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
63983-60-8 (Quinoline,2-butyldecahydro-, (2S,4aR,8aR)-) Related Products
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